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For Researchers, Scientists, and Drug Development Professionals

Introduction and Synonyms
(10Z,13Z,16Z,19Z)-Docosatetraenoyl-CoA is a polyunsaturated fatty acyl-CoA molecule. It is

an intermediate in the metabolic pathway of omega-3 fatty acids. Due to its transient nature as

a metabolic intermediate, it is not as extensively studied as other more abundant fatty acids like

eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA).

Based on available chemical databases and supplier information, the following synonyms are

used for (10Z,13Z,16Z,19Z)-docosatetraenoyl-CoA:

Systematic Name Common Abbreviation Other Names

(10Z,13Z,16Z,19Z)-

Docosatetraenoyl coenzyme A
C22:4(n-3)-CoA

all-cis-10,13,16,19-

Docosatetraenoyl-CoA

Docosa-10,13,16,19-

tetraenoyl-CoA

It is crucial to distinguish this omega-3 (n-3) isomer from its more commonly studied omega-6

(n-6) isomer, (7Z,10Z,13Z,16Z)-docosatetraenoyl-CoA, also known as adrenoyl-CoA.
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Biochemical Role and Signaling Pathways
(10Z,13Z,16Z,19Z)-Docosatetraenoyl-CoA is understood to be an intermediate in the

biosynthesis of the highly unsaturated omega-3 fatty acid, docosahexaenoic acid (DHA), from

eicosapentaenoic acid (EPA). This conversion pathway involves a series of elongation and

desaturation steps.

The likely metabolic fate of (10Z,13Z,16Z,19Z)-docosatetraenoyl-CoA is its further

desaturation to form (7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl-CoA (DPA n-3). This reaction is

catalyzed by a fatty acid desaturase.

Due to a lack of specific research focusing on (10Z,13Z,16Z,19Z)-docosatetraenoyl-CoA,

there is no direct evidence of its involvement in specific signaling pathways. However, as a

precursor to other bioactive omega-3 fatty acids, it plays an upstream role in pathways

influenced by these molecules, which are known to have anti-inflammatory and pro-resolving

effects.

Biosynthesis Pathway of Long-Chain Omega-3 Fatty
Acids

Eicosapentaenoyl-CoA (20:5n-3) Elongase (10Z,13Z,16Z,19Z)-Docosatetraenoyl-CoA (22:4n-3) Desaturase Docosapentaenoyl-CoA (22:5n-3)
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Caption: Biosynthesis of (10Z,13Z,16Z,19Z)-Docosatetraenoyl-CoA.

Quantitative Data
There is a notable absence of specific quantitative data in the scientific literature for

(10Z,13Z,16Z,19Z)-docosatetraenoyl-CoA. This includes kinetic parameters of the enzymes

that metabolize it, its cellular concentrations, and its binding affinities to proteins. This scarcity

of data is likely due to its role as a transient intermediate in a larger metabolic pathway.

Experimental Protocols
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Specific experimental protocols for the synthesis, purification, or analysis of

(10Z,13Z,16Z,19Z)-docosatetraenoyl-CoA are not readily available in published literature.

However, general methods for the analysis of fatty acyl-CoAs are applicable. Below is a

generalized workflow for the analysis of fatty acyl-CoAs from a biological sample using liquid

chromatography-mass spectrometry (LC-MS).

General Workflow for Fatty Acyl-CoA Analysis
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Sample Preparation

LC-MS Analysis

Data Analysis

Biological Sample (Tissue/Cells)
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Solid Phase Extraction (SPE)

Elution and Concentration

Liquid Chromatography Separation

Mass Spectrometry Detection
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Quantification
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To cite this document: BenchChem. [An In-depth Technical Guide on (10Z,13Z,16Z,19Z)-
Docosatetraenoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599103#synonyms-for-10z-13z-16z-19z-
docosatetraenoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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